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Section 1: Integrated Hazard Assessment and
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Compound of Interest |

5-Ethynyl-2-(propan-2-
Compound Name:
yloxy)pyridine
CAS No.: 1824407-34-2
Cat. No.: B1431380

A thorough analysis of the structural motifs of 5-Ethynyl-2-(propan-2-yloxy)pyridine suggests
a compound that requires careful handling. The primary hazards are anticipated to arise from
the pyridine core, known for its potential organ toxicity and irritant properties, and the reactive
ethynyl group, which can impart acute toxicity and explosive instability under certain conditions.
[1][2][3] The isopropoxy group is expected to primarily influence the compound's physical
properties.

Based on this structural analysis, the following Globally Harmonized System (GHS)
classification is predicted.
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Hazard Class Category Hazard Statement

H301/H302: Toxic or Harmful if

Acute Toxicity, Oral Predicted Category 3/4
swallowed
o ) H311/H312: Toxic or Harmful
Acute Toxicity, Dermal Predicted Category 3/4 ] ) )
in contact with skin
o , _ H331/H332: Toxic or Harmful if
Acute Toxicity, Inhalation Predicted Category 3/4 )
inhaled
Skin Corrosion / Irritation Predicted Category 2 H315: Causes skin irritation
Serious Eye Damage / Eye ] H319: Causes serious eye
o Predicted Category 2A o
Irritation irritation
Specific Target Organ Toxicity ) H335: May cause respiratory
] Predicted Category 3 o
(Single Exposure) irritation
Flammable Liquids Predicted Category 4 H227: Combustible liquid

Section 2: Structural Hazard Deconstruction

The rationale for the predicted hazard classification is based on the distinct contributions of the
molecule's three primary functional domains.

5-Ethynyl-2-(propan-2-yloxy)pyridine

Molecule Structure
(Image Placeholder)

Anticipated Hazard Contributions i
i

i
Pyridine Core Ethynyl Group

i
Isopropoxy Group
- Irritation (Skin, Eyes, Respiratory) - Acute Toxicity (Oral, Dermal, Inhalation)

- Potential for Liver & Kidney Damage - Potential for Explosive Acetylide Formation with Metald
- Flammability - Reactivity & Instability

- Influences solubility & metabolism
- Low potential for peroxide formation
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Caption: Structural deconstruction of the target molecule into its key hazard-contributing
moieties.

The Pyridine Core

The foundational pyridine structure is a well-characterized heterocycle.[4][5] Pyridine itself is a
flammable liquid with a pungent, unpleasant odor.[1][6] Toxicological data indicate that
overexposure can cause irritation to the skin, eyes, and respiratory tract.[1] Systemically,
chronic exposure has been linked to liver and kidney damage.[1][7] Therefore, all handling
procedures must assume the potential for similar organ toxicity and irritant effects.

The Terminal Ethynyl Group

The ethynyl (acetylenic) group is the most significant contributor to predicted acute toxicity and
reactivity. Data for the closely related 2-(5-Ethynylthien-2-yl)pyridine show GHS classifications
of "Toxic if swallowed," "Toxic in contact with skin," and "Toxic if inhaled."[2][3] This suggests
that the ethynylpyridine moiety is of high concern for acute toxic effects. Furthermore, terminal
alkynes can form explosive metal acetylides, particularly with heavy metals like copper, silver,
and mercury. This necessitates stringent controls to avoid contact with incompatible metals,
especially in purification and distillation apparatus.

The 2-Isopropoxy Substituent

The isopropoxy group is primarily a modulator of the compound's physicochemical properties,
such as its boiling point (predicted at 228.2+25.0 °C) and density (predicted at 1.02 g/cm?).[8]
While some ethers are notorious for forming explosive peroxides upon storage, the risk for an
aryl-isopropyl ether is generally lower than for substances like diethyl ether or tetrahydrofuran.
However, as a matter of best practice, peroxide formation should not be entirely discounted,
especially for aged samples.

Section 3: Safe Handling and Exposure Control
Protocols

A multi-layered approach to safety, combining engineering controls, rigorous personal
protective equipment, and strict chemical hygiene, is mandatory.
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Engineering Controls

All manipulations of 5-Ethynyl-2-(propan-2-yloxy)pyridine, including weighing, transfers, and
reaction setup, must be performed within a certified chemical fume hood to prevent inhalation
of vapors or aerosols.[9] The work area should be equipped with an emergency eyewash
station and a safety shower.[1] For transfers, containers should be bonded and grounded to
mitigate the risk of static discharge, which could ignite combustible vapors.[1]

Personal Protective Equipment (PPE) Protocol

A complete PPE ensemble is required to prevent dermal, ocular, and respiratory exposure. The
following protocol outlines the minimum required protection.

Mandatory PPE Ensemble

Base Layer:

- Closed-toe Shoes

Hand Protection:
- Nitrile or Neoprene Gloves
- Double-gloving recommended for transfers

Eye/Face Protection:
- Chemical Safety Goggles (ANSI Z87.1 / EN166)
- Face shield required if splash hazard is high

Respiratory Protection (If applicable):
Use NIOSH-approved respirator with organic vapor cartridge if engineering controls are insufficient or during spill cleanu

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) ensemble for handling the compound.
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Step-by-Step PPE Protocol:

Base Protection: Don a flame-resistant lab coat over personal clothing, ensuring it is fully
buttoned. Wear closed-toe shoes made of a non-porous material.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times.[10]
For transfers of significant quantities, consider double-gloving. Inspect gloves for any signs
of degradation or puncture before use.

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA or European
standards.[10] If there is a significant splash hazard, a full-face shield must be worn in
addition to goggles.

» Respiratory Protection: While engineering controls should be the primary means of
protection, a NIOSH-approved respirator with an organic vapor cartridge should be available
for emergency situations, such as a large spill or a failure of the primary ventilation system.
[11]

Chemical Hygiene

Avoid all direct contact with the chemical.[10] Do not eat, drink, or smoke in laboratory areas.[9]
Wash hands thoroughly with soap and water after handling the compound, before breaks, and
at the end of the workday. Contaminated clothing should be removed immediately and
laundered before reuse.[9]

Section 4: Emergency and First-Aid Procedures

Rapid and correct response to an exposure or spill is critical.
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Exposure Route

First-Aid Protocol

Inhalation

Immediately move the affected person to fresh
air.[11] If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate

medical attention.[10]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing.[11] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[11] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with
water. If the person is conscious, have them
drink plenty of water.[10] Seek immediate

medical attention.

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, or

alcohol-resistant foam.[10]

e Hazards from Combustion: Combustion may produce toxic gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides (NOXx).[10]

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[10]

Accidental Release Measures:

o Evacuate all non-essential personnel from the area and ensure adequate ventilation.

e Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]
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» Wearing the full PPE ensemble described in Section 3.2, contain the spill.

o Absorb the spilled material with an inert, non-combustible absorbent such as vermiculite,
sand, or silica gel.[9] Do not use combustible materials like sawdust.[1]

o Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

[2]
Section 5: Storage and Stability

Proper storage is essential to maintain chemical integrity and prevent hazardous reactions.

» Storage Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight
and sources of ignition.[1][9] Keep the container tightly closed.[10] Consideration should be
given to storing under an inert atmosphere (e.g., nitrogen or argon) to prevent potential
degradation.

¢ Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and heavy
metals or their salts, which could catalyze explosive decomposition of the ethynyl group.[1]
[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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